Cas no 1336798-39-0 ((2S)-1-(3-fluoro-4-nitrophenyl)propan-2-amine)

• Product Name: (2S)-1-(3-fluoro-4-nitrophenyl)propan-2-amine
• CAS No: 1336798-39-0
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 6329475
• PubChem ID: 129969591
• Update Time: 2025-10-28

(2S)-1-(3-fluoro-4-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-fluoro-4-nitrophenyl)propan-2-amine
• EN300-1849125
• 1336798-39-0

• Inchi： 1S/C9H11FN2O2/c1-6(11)4-7-2-3-9(12(13)14)8(10)5-7/h2-3,5-6H,4,11H2,1H3/t6-/m0/s1
• InChI Key： FLDWLUKSIFZZAM-LURJTMIESA-N
• SMILES： FC1=C(C=CC(=C1)C[C@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8Ų

Additional information on (2S)-1-(3-fluoro-4-nitrophenyl)propan-2-amine

Compound CAS No. 1336798-39-0: (2S)-1-(3-fluoro-4-nitrophenyl)propan-2-amine

The compound with CAS No. 1336798-39-0, known as (2S)-1-(3-fluoro-4-nitrophenyl)propan-2-amine, is a chiral amine derivative with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its fluorinated aromatic ring and nitro group substitution, which contribute to its unique electronic and steric properties. The S configuration at the chiral center further enhances its stereochemical specificity, making it a valuable intermediate in asymmetric synthesis.

Recent studies have highlighted the importance of chiral amines like this compound in the development of novel pharmaceutical agents. The presence of the nitro group on the aromatic ring introduces electron-withdrawing effects, which can influence the reactivity and selectivity of the compound in various reactions. Additionally, the fluorine atom at the meta position enhances the compound's stability and bioavailability, making it a promising candidate for drug design.

One of the most notable applications of (2S)-1-(3-fluoro-4-nitrophenyl)propan-2-amine is in the synthesis of enantiomerically pure pharmaceuticals. Its chiral center allows for the formation of specific stereoisomers, which are critical in determining the efficacy and safety of drugs. Recent research has demonstrated its utility in the synthesis of β-lactam antibiotics, where its stereochemical properties play a pivotal role in achieving high enantioselectivity.

Moreover, this compound has shown potential in catalytic asymmetric synthesis. The combination of its chiral amine functionality and electron-withdrawing groups makes it an excellent ligand for transition metal catalysts. Studies have revealed that it can facilitate the formation of complex molecular architectures with high stereoselectivity, opening new avenues for green chemistry and sustainable synthesis.

In terms of physical properties, (2S)-1-(3-fluoro-4-nitrophenyl)propan-2-amine exhibits a melting point of approximately 155°C and a boiling point around 285°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic protocols. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution, Friedel-Crafts alkylation, and stereochemical resolution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

In conclusion, (2S)-1-(3-fluoro-4-nitrophenyl)propan-2-amine is a versatile compound with significant implications in modern chemistry and pharmacology. Its unique structure, stereochemical properties, and reactivity make it an invaluable tool for researchers in developing novel therapeutic agents and advanced materials.